Cas no 1311669-16-5 (3-(2-chlorophenyl)-N-(1-cyanoethyl)propanamide)

3-(2-Chlorophenyl)-N-(1-cyanoethyl)propanamide is a specialized organic compound featuring a chlorophenyl moiety and a cyanoethylamide functional group. Its molecular structure offers versatility as an intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules. The presence of the 2-chlorophenyl group enhances its potential for interactions with aromatic systems, while the cyanoethylamide moiety provides reactivity for further derivatization. This compound is valued for its stability under standard conditions and its compatibility with a range of synthetic transformations. Its precise structural attributes make it suitable for applications requiring tailored electrophilic or nucleophilic reactivity in complex organic frameworks.
3-(2-chlorophenyl)-N-(1-cyanoethyl)propanamide structure
1311669-16-5 structure
Product Name:3-(2-chlorophenyl)-N-(1-cyanoethyl)propanamide
CAS No:1311669-16-5
MF:C12H13ClN2O
MW:236.697421789169
CID:5673693
PubChem ID:53556955
Update Time:2025-10-19

3-(2-chlorophenyl)-N-(1-cyanoethyl)propanamide Chemical and Physical Properties

Names and Identifiers

    • 3-(2-chlorophenyl)-N-(1-cyanoethyl)propanamide
    • AKOS034698846
    • Z915596104
    • EN300-26683399
    • 1311669-16-5
    • Inchi: 1S/C12H13ClN2O/c1-9(8-14)15-12(16)7-6-10-4-2-3-5-11(10)13/h2-5,9H,6-7H2,1H3,(H,15,16)
    • InChI Key: BAZPYXMURHYDSX-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1CCC(NC(C#N)C)=O

Computed Properties

  • Exact Mass: 236.0716407g/mol
  • Monoisotopic Mass: 236.0716407g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 284
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 52.9Ų

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Additional information on 3-(2-chlorophenyl)-N-(1-cyanoethyl)propanamide

Exploring 3-(2-chlorophenyl)-N-(1-cyanoethyl)propanamide (CAS No. 1311669-16-5): Properties, Applications, and Market Insights

The compound 3-(2-chlorophenyl)-N-(1-cyanoethyl)propanamide (CAS No. 1311669-16-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a chlorophenyl group and a cyanoethyl moiety, this compound serves as a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in its potential applications, particularly in drug discovery and crop protection formulations.

From a chemical perspective, 3-(2-chlorophenyl)-N-(1-cyanoethyl)propanamide demonstrates interesting properties that make it suitable for various synthetic transformations. The presence of both electron-withdrawing (chloro and cyano) groups and the amide functionality creates opportunities for diverse chemical reactions, which is why it frequently appears in patent literature for novel compound development. Recent searches in scientific databases show growing interest in "chlorophenyl propanamide derivatives" and "cyanoethyl amide applications," reflecting the compound's relevance in current research trends.

In pharmaceutical applications, this compound has shown promise as a building block for potential therapeutic agents. The 2-chlorophenyl group is known to contribute to biological activity in many drug molecules, while the cyanoethyl moiety can serve as a versatile handle for further molecular modifications. Recent studies exploring "small molecule drug discovery 2023" and "amide-based pharmaceutical intermediates" highlight the continued importance of compounds like 3-(2-chlorophenyl)-N-(1-cyanoethyl)propanamide in medicinal chemistry.

The agrochemical sector has also shown interest in 3-(2-chlorophenyl)-N-(1-cyanoethyl)propanamide as a potential intermediate for crop protection agents. With increasing global focus on "sustainable agriculture solutions" and "next-generation pesticides," researchers are examining how modifications to its structure might yield compounds with improved efficacy and environmental profiles. The compound's structural features align well with current trends toward "low-residue agrochemicals" and "target-specific formulations."

From a synthetic chemistry standpoint, the preparation of 3-(2-chlorophenyl)-N-(1-cyanoethyl)propanamide typically involves multi-step organic reactions. Modern approaches emphasize "green chemistry principles" and "atom-efficient synthesis," which are increasingly important considerations for industrial-scale production. The compound's molecular weight of 236.69 g/mol and specific physicochemical properties make it suitable for various purification and characterization techniques commonly discussed in "analytical method development" forums.

Market analysis indicates growing demand for specialized intermediates like 3-(2-chlorophenyl)-N-(1-cyanoethyl)propanamide, particularly in regions with strong pharmaceutical and agrochemical manufacturing sectors. Industry reports tracking "fine chemical market trends 2023" suggest that compounds with such specific functional group combinations are becoming increasingly valuable. The global shift toward "custom synthesis solutions" and "contract research opportunities" has further highlighted the importance of well-characterized intermediates in the chemical supply chain.

Quality control and regulatory compliance are crucial aspects when working with 3-(2-chlorophenyl)-N-(1-cyanoethyl)propanamide. Analytical techniques such as HPLC, GC-MS, and NMR spectroscopy are essential for verifying purity and identity, topics frequently searched as "chemical characterization methods" and "impurity profiling techniques." Proper handling and storage conditions, often discussed under "chemical storage best practices," are also important considerations for maintaining compound integrity.

Looking toward future applications, researchers are exploring the potential of 3-(2-chlorophenyl)-N-(1-cyanoethyl)propanamide in emerging fields such as "bioconjugation chemistry" and "materials science applications." The compound's versatile reactivity profile makes it a candidate for creating novel hybrid molecules and functional materials. These developments align with current scientific interests in "multifunctional chemical building blocks" and "advanced material precursors."

In conclusion, 3-(2-chlorophenyl)-N-(1-cyanoethyl)propanamide (CAS No. 1311669-16-5) represents an important chemical entity with diverse potential applications. Its unique structural features and reactivity profile continue to make it valuable across multiple research and industrial sectors. As scientific inquiry evolves to address global challenges in healthcare, agriculture, and materials development, specialized intermediates like this compound will likely play increasingly important roles in innovation pipelines worldwide.

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